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Experimental & Quantitative Data

For research purposes, the following table consolidates the key quantitative and experimental findings

available from the literature.

Experimental

Parameter Data Context /| Model

ICs0 (FXa in plasma) 53 nM Human platelet-poor plasma [1]

ICs0 (FXa in plasma) 32 nM Rat platelet-poor plasma [1]

ICso (Prothrombinase) 51 nM In vitro reconstituted human system (FXa, calcium,

washed platelets) [1]

ICso (Thrombin 19 nM Rat model of balloon injury on injured aortas surface
Generation) [1]

Mechanism of Action and Workflow

As a direct Factor Xa inhibitor, Letaxaban acts in the common pathway of the coagulation cascade. The

following diagram illustrates its target and the conceptual workflow for studying its effects, from in vitro
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assays to in vivo models.
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In Vitro Assays

In Vivo Model

FXa Inhibition in Plasma Prothrombinase Complex Assay Rat Balloon Injury Model
(ICs0: Human 53 nM, Rat 32 nM) (ICs0: 51 nM) (Thrombin Gen. ICso: 19 nM)
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Research Context and Development Status

e Strategic Rationale: Letaxaban was part of a generation of investigational drugs developed
following the success of early direct thrombin and FXa inhibitors. The goal was to find oral
anticoagulants that could overcome drawbacks of older therapies [2].

e Status as an Investigational Compound: The development of Letaxaban for Acute Coronary
Syndrome was active in Phase 2 trials as of March 2008 across multiple countries [3]. However, its
presence in recent literature is primarily in reviews of historical pipeline compounds or as a reference
in structural studies, indicating that its clinical development has likely been discontinued [2] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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